5-methyl-2-{[3-(4-nitrophenoxy)benzoyl]amino}benzoic acid

• IUPAC Name: 5-methyl-2-[[3-(4-nitrophenoxy)benzoyl]amino]benzoic acid
• InChI: InChI=1S/C21H16N2O6/c1-13-5-10-19(18(11-13)21(25)26)22-20(24)14-3-2-4-17(12-14)29-16-8-6-15(7-9-16)23(27)28/h2-12H,1H3,(H,22,24)(H,25,26)
• InChI Key: IJEPWSGPDXSJMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC(=CC=C2)OC3=CC=C(C=C3)[N+](=O)[O-])C(=O)O
• Molecular Formula: C21H16N2O6
• Molecular Weight: 392.4 g/mol

Description

5-methyl-2-{[3-(4-nitrophenoxy)benzoyl]amino}benzoic acid, commonly known as MNBA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. The compound belongs to the class of benzamides and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of MNBA is not fully understood. However, it has been proposed that MNBA exerts its therapeutic effects by inhibiting the activity of certain enzymes and signaling pathways involved in disease progression.
Biochemical and Physiological Effects:
MNBA has been shown to exhibit a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which play a key role in the development of inflammatory diseases. MNBA has also been shown to induce apoptosis in cancer cells, which may make it a potential anti-cancer agent.

Advantages and Limitations for Lab Experiments

MNBA has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. MNBA is also relatively stable and can be stored for extended periods of time. However, MNBA has some limitations as well. It is not very soluble in water, which can make it difficult to use in certain experiments. MNBA is also relatively expensive, which can be a limiting factor for some research groups.

Future Directions

There are several future directions for research on MNBA. One area of interest is the development of MNBA-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's disease. Another area of interest is the development of MNBA-based drugs for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, further research is needed to fully understand the mechanism of action of MNBA and to identify potential side effects of its use.

Synthesis Methods

MNBA can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 5-methyl-2-aminobenzoic acid with 4-nitrophenoxyacetyl chloride in the presence of a base. The resulting intermediate is then reacted with benzoyl chloride to obtain MNBA.

Scientific Research Applications

MNBA has been studied for its potential use as a therapeutic agent in various diseases. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. MNBA has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.